Cas no 5565-72-0 (2-(3-Nitrophenyl)-1,3,4-oxadiazole)

• Product Name: 2-(3-Nitrophenyl)-1,3,4-oxadiazole
• CAS No: 5565-72-0
• MF: C₈H₅N₃O₃
• MW: 191.143601179123
• MDL: MFCD00085145
• CID: 1073812
• PubChem ID: 2739389
• Update Time: 2025-04-23

2-(3-Nitrophenyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-Nitrophenyl)-1,3,4-oxadiazole
• 2-<3-Nitro-phenyl>-1,3,4-oxdiazol
• F52295
• NSIRBOSXFXTYQL-UHFFFAOYSA-N
• SCHEMBL4330245
• SR-01000585081-2
• AKOS002126338
• DTXSID90372309
• CCG-55013
• 5565-72-0
• AT-057/41686872
• SR-01000585081-1
• 2-{3-nitrophenyl}-1,3,4-oxadiazole
• SDCCGMLS-0065510.P001
• STK409834
• EU-0031798
• F1018-0199
• DA-04905
• Z55670793
• SR-01000585081
• SY230090
• AS-8460
• CS-0212861
• EN300-42945
• MFCD00085145

• MDL： MFCD00085145
• Inchi： 1S/C8H5N3O3/c12-11(13)7-3-1-2-6(4-7)8-10-9-5-14-8/h1-5H
• InChI Key： NSIRBOSXFXTYQL-UHFFFAOYSA-N
• SMILES： O1C=NN=C1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 191.03300
• Monoisotopic Mass: 191.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 84.74000
• LogP: 2.16800

Additional information on 2-(3-Nitrophenyl)-1,3,4-oxadiazole

Professional Introduction to 2-(3-Nitrophenyl)-1,3,4-oxadiazole (CAS No. 5565-72-0)

2-(3-Nitrophenyl)-1,3,4-oxadiazole, identified by the Chemical Abstracts Service Number (CAS No.) 5565-72-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic compound belongs to the oxadiazole family, which has garnered considerable attention due to its versatile applications in medicinal chemistry and material science. The structural motif of 1,3,4-oxadiazole incorporates a five-membered ring containing two oxygen atoms and one nitrogen atom, making it a potent scaffold for designing bioactive molecules.

The presence of a 3-nitrophenyl substituent in 2-(3-nitrophenyl)-1,3,4-oxadiazole introduces unique electronic and steric properties to the molecule. The nitro group is known for its ability to modulate reactivity through electron-withdrawing effects, which can influence the compound's interaction with biological targets. This feature has made it a valuable building block in the synthesis of pharmacophores targeting various diseases.

In recent years, 2-(3-nitrophenyl)-1,3,4-oxadiazole has been extensively studied for its potential in drug discovery. One of the most compelling areas of research involves its application as an intermediate in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in developing compounds that exhibit inhibitory activity against enzymes involved in inflammatory pathways. The oxadiazole core is particularly favored for its stability and ability to engage in hydrogen bonding interactions with biological targets.

Moreover, the nitrophenyl moiety has been explored for its role in enhancing the bioavailability and metabolic stability of drug candidates. Researchers have leveraged this structural feature to design molecules with improved pharmacokinetic profiles. Notably, derivatives of 2-(3-nitrophenyl)-1,3,4-oxadiazole have shown promise in preclinical studies as candidates for treating neurological disorders. The ability of the nitro group to undergo reduction or nucleophilic substitution reactions provides a strategic handle for further chemical manipulation, enabling the development of libraries of diverse analogs.

The synthesis of 2-(3-nitrophenyl)-1,3,4-oxadiazole typically involves multi-step organic transformations starting from commercially available precursors. A common approach includes the condensation of hydrazine derivatives with nitrile oxides or diazonium salts under controlled conditions. The introduction of the 3-nitrophenyl group is often achieved through nucleophilic aromatic substitution or cross-coupling reactions, depending on the synthetic strategy employed.

Recent advances in computational chemistry have further accelerated the design and optimization of molecules containing the 1,3,4-oxadiazole scaffold. Molecular modeling studies have revealed insights into how structural modifications around this core influence binding affinity and selectivity. These computational tools have been instrumental in guiding experimental efforts toward more potent and selective drug candidates.

From a material science perspective, 2-(3-nitrophenyl)-1,3,4-oxadiazole has also been investigated for its potential applications in organic electronics. The compound's electron-deficient nature makes it a candidate for use in light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored its incorporation into polymer blends to enhance charge transport properties in optoelectronic applications.

The growing interest in green chemistry has prompted investigations into sustainable synthetic routes for 2-(3-nitrophenyl)-1,3,4-oxadiazole. Catalytic methods that minimize waste and energy consumption are being actively developed. For example, transition-metal-catalyzed reactions have been employed to streamline key steps in the synthesis while maintaining high yields and purity.

In conclusion,2-(3-nitrophenyl)-1,3,4-oxadiazole (CAS No. 5565-72-0) represents a versatile and highly functional compound with broad applications across pharmaceuticals and materials science. Its unique structural features continue to inspire innovative research aimed at unlocking new therapeutic opportunities and advanced materials. As our understanding of molecular interactions deepens,this compound is poised to play an increasingly important role in addressing complex challenges in science and technology.